Cas no 31255-17-1 (1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane)

1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane structure
31255-17-1 structure
Product Name:1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane
CAS No:31255-17-1
MF:C16H34N2O6
MW:350.450965404511
CID:916424
PubChem ID:4378274
Update Time:2025-04-19

1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,13,16,19-hexaoxa-10,22-diazacyclotetracosane
    • 1,13-diaza-24-crown-8
    • 1,4,7,13,16,19-hexaoxa-10,22-diaza-cyclotetracosane
    • 1,7,10,13,19,22-hexaoxa-4,16-diazacyclotetracosane
    • 26-hydroxy-4,7,10,16,19,22-hexaoxa-1,13-diazabicyclo< 11.11.3> heptacosane
    • 4,16-diaza-24-crown-8
    • AC1N9162
    • AG-F-03708
    • CTK4G6653
    • EINECS 250-537-1
    • SR-01000390003
    • SR-01000390003-1
    • SCHEMBL11554769
    • NS00049983
    • AKOS001586638
    • 31255-17-1
    • 1,7,10,13,19,22 Hexaoxa-4,16-diazacyclotetracosane
    • DTXSID20185186
    • Inchi: 1S/C16H34N2O6/c1-5-19-9-13-23-15-11-21-7-3-18-4-8-22-12-16-24-14-10-20-6-2-17-1/h17-18H,1-16H2
    • InChI Key: STPLRJHSPOESPN-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCNCCOCCOCCOCCNCC1

Computed Properties

  • Exact Mass: 350.24182
  • Monoisotopic Mass: 350.24168681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 79.4Ų

Experimental Properties

  • PSA: 79.44
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